Cas no 944896-30-4 (1-(6-methoxypyridazin-3-yl)methanamine)

• Product Name: 1-(6-methoxypyridazin-3-yl)methanamine
• CAS No: 944896-30-4
• MF: C₆H₉N₃O
• MW: 139.155160665512
• MDL: MFCD28134439
• CID: 2092085
• PubChem ID: 62292461
• Update Time: 2025-08-04

1-(6-methoxypyridazin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (6-Methoxypyridazin-3-yl)methanamine
• AM101683
• EN300-249073
• C-(6-Methoxy-pyridazin-3-yl)-methyl
• C-(6-Methoxy-pyridazin-3-yl)-methylamine
• C-(6-Methoxypyridazin-3-yl)methylamine
• SCHEMBL3113246
• AB61133
• 944896-30-4
• AKOS011575936
• 1-(6-METHOXYPYRIDAZIN-3-YL)METHANAMINE
• AT40790
• DB-230050
• 1-(6-methoxypyridazin-3-yl)methanamine

• MDL： MFCD28134439
• Inchi： 1S/C6H9N3O/c1-10-6-3-2-5(4-7)8-9-6/h2-3H,4,7H2,1H3
• InChI Key： OJJIBQJQYBAKQH-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(CN)N=N1

Computed Properties

• Exact Mass: 139.074561919g/mol
• Monoisotopic Mass: 139.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 61Ų

Additional information on 1-(6-methoxypyridazin-3-yl)methanamine

1-(6-Methoxypyridazin-3-yl)methanamine: A Comprehensive Overview

The compound with CAS No. 944896-30-4, commonly referred to as 1-(6-methoxypyridazin-3-yl)methanamine, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. This molecule, characterized by its pyridazine ring substituted with a methoxy group at position 6 and an aminoethyl group at position 3, exhibits intriguing chemical reactivity and biological activity.

Recent studies have highlighted the importance of pyridazine derivatives in medicinal chemistry, particularly in the design of kinase inhibitors and other bioactive molecules. The presence of the methoxy group in 1-(6-methoxypyridazin-3-yl)methanamine introduces electronic effects that can modulate the molecule's interaction with biological targets, making it a promising candidate for further exploration in therapeutic applications.

One of the most notable advancements involving this compound is its role in the development of targeted therapies for cancer. Researchers have demonstrated that 1-(6-methoxypyridazin-3-yl)methanamine can selectively inhibit certain oncogenic kinases, potentially offering a new avenue for treating various cancers with reduced side effects compared to traditional chemotherapy agents.

In addition to its therapeutic potential, 1-(6-methoxypyridazin-3-yl)methanamine has also been explored for its utility in organic synthesis as a versatile building block. Its ability to undergo various transformations, such as nucleophilic substitutions and cross-coupling reactions, makes it an invaluable tool for constructing complex molecular architectures.

From a synthetic standpoint, the preparation of 1-(6-methoxypyridazin-3-yl)methanamine involves a multi-step process that typically begins with the synthesis of pyridazine derivatives followed by functionalization at specific positions. Recent advancements in catalytic methods have significantly improved the efficiency and scalability of these syntheses, paving the way for large-scale production if future clinical trials prove successful.

Moreover, computational studies have provided deeper insights into the molecular properties of 1-(6-methoxypyridazin-3-yl)methanamine, including its electronic structure and conformational flexibility. These insights are crucial for understanding its binding modes with biological targets and optimizing its pharmacokinetic profile.

In terms of safety and handling, while 1-(6-methoxypyridazin-3-yl)methanamine is not classified as a hazardous material under current regulations, proper precautions should still be taken during synthesis and experimentation to ensure compliance with laboratory safety standards.

As research on this compound continues to unfold, it is anticipated that 1-(6-methoxypyridazin-3-yl)methanamine will play an increasingly important role in both academic research and industrial applications. Its unique combination of structural features and biological activity positions it as a key molecule in the ongoing quest for innovative therapeutic solutions.